4-(Hydroxymethyl)-1-phenylpyrrolidin-2-one
Overview
Description
4-(Hydroxymethyl)-1-phenylpyrrolidin-2-one is a compound that has been mentioned in the context of being a biologically important alkylaminophenol . It is synthesized by the Petasis reaction .
Synthesis Analysis
The synthesis of this compound involves the Petasis reaction . This reaction is a multi-component reaction that allows for the synthesis of a variety of compounds . The synthesis of this compound via the Petasis reaction suggests that it could be a versatile method for producing this compound .Molecular Structure Analysis
The molecular structure of this compound has been analyzed using various spectroscopic techniques, including FTIR, UV, and NMR . The structural properties and quantum chemical calculations were carried out using the density functional theory (DFT) at the B3LYP and B3PW91 level with a 6-311++G(d,p) basis set .Scientific Research Applications
1. Antioxidant Activity
4-(Hydroxymethyl)-1-phenylpyrrolidin-2-one shows potential in antioxidant activities. Research by Kato et al. (1999) indicates that related compounds demonstrate antioxidant properties, essential for pharmaceutical applications in managing oxidative stress-related diseases (Kato et al., 1999).
2. Enzymatic Synthesis
The compound is a focus in enzymatic synthesis studies. Koszelewski et al. (2009) explored its synthesis via dynamic kinetic resolution, highlighting its potential in creating enantiomerically enriched derivatives. This process is crucial for developing pharmaceuticals with specific stereochemistry (Koszelewski et al., 2009).
3. Chromatographic Applications
Clifford (1974) demonstrated the use of related pyrrolidone compounds in chromatography. This application is vital for the separation and analysis of complex chemical mixtures, especially in pharmaceutical and biochemical research (Clifford, 1974).
4. Microbiological Transformations
Parshikov et al. (1997) investigated the microbiological transformation of 4-phenylpyrrolidin-2-one derivatives, revealing insights into the biotransformation processes of these compounds, which is significant in the field of biocatalysis and green chemistry (Parshikov et al., 1997).
5. Anion Binding Properties
Research by Anzenbacher et al. (1999) on calixpyrroles related to this compound revealed interesting anion binding properties, which can be leveraged in sensor technology and molecular recognition studies (Anzenbacher et al., 1999).
properties
IUPAC Name |
4-(hydroxymethyl)-1-phenylpyrrolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2/c13-8-9-6-11(14)12(7-9)10-4-2-1-3-5-10/h1-5,9,13H,6-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVDJUABJKGWBCD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC=CC=C2)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60434120 |
Source
|
| Record name | 4-(Hydroxymethyl)-1-phenylpyrrolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60434120 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
64320-90-7 |
Source
|
| Record name | 4-(Hydroxymethyl)-1-phenylpyrrolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60434120 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(hydroxymethyl)-1-phenylpyrrolidin-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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